N-[(3,4-dimethoxyphenyl)(8-hydroxy-5-nitro-7-quinolinyl)methyl]cyclohexanecarboxamide

• IUPAC Name: N-[(3,4-dimethoxyphenyl)-(8-hydroxy-5-nitroquinolin-7-yl)methyl]cyclohexanecarboxamide
• InChI: InChI=1S/C25H27N3O6/c1-33-20-11-10-16(13-21(20)34-2)22(27-25(30)15-7-4-3-5-8-15)18-14-19(28(31)32)17-9-6-12-26-23(17)24(18)29/h6,9-15,22,29H,3-5,7-8H2,1-2H3,(H,27,30)
• InChI Key: JNVZCKKYTSILNB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(C2=CC(=C3C=CC=NC3=C2O)[N+](=O)[O-])NC(=O)C4CCCCC4)OC
• Molecular Formula: C25H27N3O6
• Molecular Weight: 465.5 g/mol

Description

Synthesis Analysis

The synthesis of complex molecules like N-[(3,4-dimethoxyphenyl)(8-hydroxy-5-nitro-7-quinolinyl)methyl]cyclohexanecarboxamide often involves multi-step synthetic routes, utilizing techniques such as palladium-catalyzed cyclization. For instance, a related approach involves the palladium-catalyzed cyclization of N-(2-iodophenyl)-N-methyl-3-furamide, optimized by varying the catalyst, base, and solvent to achieve high yields of the cyclization product (Lindahl et al., 2006). Such methodologies could be adapted for the synthesis of complex quinoline derivatives.

Molecular Structure Analysis

The molecular structure of quinoline derivatives and related compounds has been extensively studied, including their crystal structures. These studies provide insights into the conformation, bonding, and stereochemistry of such molecules (Chumakov et al., 2006). Understanding the molecular structure is crucial for predicting reactivity and properties.

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It would likely depend on the specific context in which the compound is used.